Cas no 61655-96-7 (1H-Indazole, 5,6,7-trichloro-)

• Product Name: 1H-Indazole, 5,6,7-trichloro-
• CAS No: 61655-96-7
• MF: C₇H₃Cl₃N₂
• MW: 221.471118211746
• CID: 471191
• PubChem ID: 20323881
• Update Time: 2025-04-19

1H-Indazole, 5,6,7-trichloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 5,6,7-trichloro-
• 5,6,7-trichloro-1H-indazole
• SCHEMBL11576985
• DTXSID50605307
• 61655-96-7

• Inchi： 1S/C7H3Cl3N2/c8-4-1-3-2-11-12-7(3)6(10)5(4)9/h1-2H,(H,11,12)
• InChI Key： XBVFSIQBDHJWOP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC2C=NNC=21)Cl)Cl

Computed Properties

• Exact Mass: 219.93639
• Monoisotopic Mass: 219.936181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68